![molecular formula C12H11F3N2O2S B3122032 Ethyl 3-amino-6-methyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate CAS No. 299198-61-1](/img/structure/B3122032.png)
Ethyl 3-amino-6-methyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
Overview
Description
Ethyl 3-amino-6-methyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate is a chemical compound with the CAS Number: 299198-61-1 . Its molecular weight is 304.29 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C12H11F3N2O2S/c1-3-19-11(18)9-8(16)7-6(12(13,14)15)4-5(2)17-10(7)20-9/h4H,3,16H2,1-2H3 . This code represents the molecular structure of the compound.Scientific Research Applications
Synthesis and Chemical Reactivity
Ethyl 3-amino-6-methyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate has been studied for its synthesis and reactivity in various chemical reactions. For instance, Abdel-rahman, Bakhite, and Al-Taifi (2005) detailed the preparation of this compound and explored its reactions with hydrazine hydrate under different conditions, leading to the formation of various derivatives like hydrazides and carbohydrazides. These reactions have expanded the potential applications of this compound in the field of organic synthesis and heterocyclic chemistry (Abdel-rahman, Bakhite, & Al-Taifi, 2005).
Potential for Creating New Heterocyclic Systems
Research by Al-Taifi et al. (2020) demonstrated the use of this compound in synthesizing new heterocyclic systems. Their work involved reacting it with various reagents like acetylacetone and triethyl orthoformate, which led to the identification of several new products. This study illustrates the compound's utility in creating diverse heterocyclic structures with potential applications in medicinal chemistry and drug development (Al-Taifi et al., 2020).
Application in Photophysical Studies
Carvalho et al. (2013) explored the photophysical properties of derivatives of this compound. They studied its absorption and fluorescence in different solvents, demonstrating its potential use in fluorescence studies and possibly in the development of fluorescence-based sensors or probes (Carvalho et al., 2013).
Role in Developing New Pharmacological Agents
While explicitly avoiding details on drug use and dosage, it's worth noting that this compound's derivatives have been studied for their potential in developing new pharmacological agents. For example, Palanki et al. (2000) synthesized analogs of this compound to identify novel inhibitors of AP-1 and NF-kappaB mediated transcriptional activation, a significant step in understanding and potentially manipulating cellular mechanisms (Palanki et al., 2000).
properties
IUPAC Name |
ethyl 3-amino-6-methyl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N2O2S/c1-3-19-11(18)9-8(16)7-6(12(13,14)15)4-5(2)17-10(7)20-9/h4H,3,16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOAZFMCXBSMKGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(C=C(N=C2S1)C)C(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(6-Methyl-benzothiazol-2-yl)-phenyl]-phthalamic acid](/img/structure/B3122024.png)
